Cas no 2092329-79-6 (4-Pyrimidinamine, 2-cyclobutyl-N-ethyl-5-methyl-)

• Product Name: 4-Pyrimidinamine, 2-cyclobutyl-N-ethyl-5-methyl-
• CAS No: 2092329-79-6
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5255016
• Update Time: 2025-07-14

4-Pyrimidinamine, 2-cyclobutyl-N-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-cyclobutyl-N-ethyl-5-methyl-

• Inchi： 1S/C11H17N3/c1-3-12-10-8(2)7-13-11(14-10)9-5-4-6-9/h7,9H,3-6H2,1-2H3,(H,12,13,14)
• InChI Key： KWRLBXHUCBRZEA-UHFFFAOYSA-N
• SMILES： C1(C2CCC2)=NC=C(C)C(NCC)=N1

Additional information on 4-Pyrimidinamine, 2-cyclobutyl-N-ethyl-5-methyl-

Introduction to 4-Pyrimidinamine, 2-cyclobutyl-N-ethyl-5-methyl- (CAS No. 2092329-79-6)

4-Pyrimidinamine, 2-cyclobutyl-N-ethyl-5-methyl-, identified by its Chemical Abstracts Service (CAS) number 2092329-79-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine derivative class, a heterocyclic aromatic compound known for its diverse biological activities and potential therapeutic applications. The structural features of 4-Pyrimidinamine, 2-cyclobutyl-N-ethyl-5-methyl-, particularly the presence of a cyclobutyl group at the 2-position and ethyl substitution at the N-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis of 4-Pyrimidinamine, 2-cyclobutyl-N-ethyl-5-methyl- involves a multi-step process that requires precise control over reaction conditions and reagent selection. The cyclobutyl moiety introduces steric hindrance, which can influence the compound's binding affinity to biological targets. Additionally, the methyl group at the 5-position enhances electronic properties, potentially affecting metabolic stability and pharmacokinetic profiles. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and purity in its production.

In recent years, 4-Pyrimidinamine, 2-cyclobutyl-N-ethyl-5-methyl- has been explored for its potential in addressing various therapeutic challenges. Pyrimidine derivatives are well-documented for their role in inhibiting enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. The structural modifications present in this compound may confer enhanced selectivity and reduced side effects compared to earlier generations of pyrimidine-based drugs. Preliminary in vitro studies have demonstrated promising activity against certain kinases and transcription factors, suggesting its utility in oncology research.

One of the most compelling aspects of 4-Pyrimidinamine, 2-cyclobutyl-N-ethyl-5-methyl- is its potential as a lead compound for further derivatization. By systematically modifying substituents or functional groups, researchers can fine-tune its biological activity to meet specific therapeutic needs. Computational modeling and high-throughput screening techniques have accelerated the process of identifying optimal analogs with improved efficacy and safety profiles. These approaches leverage the power of artificial intelligence and machine learning to predict binding interactions and optimize drug-like properties.

The pharmacokinetic behavior of 4-Pyrimidinamine, 2-cyclobutyl-N-ethyl-5-methyl- is another critical area of investigation. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways must be carefully evaluated to ensure clinical relevance. Preclinical studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings are crucial for designing effective dosing regimens and minimizing potential toxicity concerns.

Recent advancements in biotechnology have enabled the use of 4-Pyrimidinamine, 2-cyclobutyl-N-ethyl-5-methyl-* in combination therapies. The synergistic effects of combining multiple compounds with distinct mechanisms can lead to more robust therapeutic outcomes. For instance, pairing this pyrimidine derivative with targeted agents or immunotherapy modalities may enhance treatment responses in patients with refractory diseases. Such combinatorial approaches are increasingly recognized as key strategies in modern medicine.

The regulatory landscape for novel compounds like 4-Pyrimidinamine, 2-cyclobutyl-N-ethyl-* is complex but well-established. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for human use. Researchers must navigate stringent guidelines set forth by organizations such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Good Manufacturing Practices (GMP) ensure that synthetic intermediates meet high-quality standards throughout the development process.

Future directions for research on 4-Pyrimidinamine, 2-cyclobutyl-N-* include exploring its role in precision medicine initiatives. By correlating genetic markers with drug responses, clinicians can tailor treatments to individual patients' needs. Additionally, investigating its interactions with microRNAs or other regulatory molecules may uncover new therapeutic avenues beyond traditional small-molecule drug targets.

The industrial production of 4-Pyrimidinamine, while challenging due to its complex structure, is feasible with modern synthetic techniques. Scalability remains a key consideration for translating laboratory discoveries into commercial products. Collaborations between academic institutions and pharmaceutical companies are essential for bridging the gap between research innovation and market availability.

In conclusion,4*-Pyrimidinamine, 2-*cyclobutyl-*N-*ethyl-*5-*methyl-* (CAS No.*2092329*79*6*) represents a significant advancement in medicinal chemistry with broad therapeutic implications.* Its unique structural features,* promising preclinical data,*and potential for further optimization make it a compelling candidate for future drug development.* Continued research efforts will likely uncover additional applications*and refine strategies for harnessing its full pharmacological potential.*